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Compound of Interest

Compound Name: Cholesteryl formate

Cat. No.: B7728050

Get Quote

Executive Summary & Chemical Identity
Cholesteryl formate (CAS 4351-55-7) represents the simplest ester in the cholesteryl ester

series, formed by the condensation of cholesterol with formic acid.[1][2] Unlike its long-chain

homologs (e.g., cholesteryl oleate) which are critical in lipoprotein transport, cholesteryl
formate is primarily utilized as a physicochemical standard in chromatography, a model

compound for studying lipid packing kinetics, and a component in liquid crystal (LC)

formulations.[1][2]

Its unique structure—featuring a bulky steroid nucleus attached to the smallest possible acyl

group—results in high crystallinity and distinct phase transition behaviors compared to long-

chain fatty acid esters.[1]

Molecular Architecture[1][2]
IUPAC Name: [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-

yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] formate[1]

[2]

Molecular Formula: C₂₈H₄₆O₂[1][2]
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Molecular Weight: 414.66 g/mol [2][3][4]

SMILES:CC(C)CCCC(C)C1CCC2C3CC=C4CC(OC=O)CCC4(C)C3CCC12C

Physicochemical Properties (SDS+)
The following data aggregates experimental values and predictive models to support

experimental design.

Table 1: Critical Physicochemical Data
Property Value / Range Context for Researcher

Physical State Solid (Crystalline Powder)
Typically white to off-white

needles.[1][2]

Melting Point 96°C – 99°C

Significantly higher than long-

chain esters due to efficient

crystal packing.[1][2]

Boiling Point ~487°C (Predicted)
Decomposes before boiling at

atmospheric pressure.

Solubility Chloroform, DCM, Toluene
Soluble in non-polar organic

solvents.[2]

Insolubility Water, Methanol (Cold) Highly lipophilic (LogP ~8.2).

Optical Rotation [α]D²⁰ -45° to -57°
(c=2, CHCl₃).[1][2] Essential

for purity verification.

Liquid Crystal Phase Cholesteric (Monotropic)

Exhibits mesophase behavior

typically upon cooling from the

melt, rather than heating.

Stability & Reactivity Profile
Hydrolysis Sensitivity: The formate ester bond is susceptible to acid/base hydrolysis,

reverting to cholesterol and formic acid.
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Oxidation: The C5-C6 double bond in the cholesterol ring is prone to oxidation (forming

oxysterols) if exposed to air/light over prolonged periods.[2]

Experimental Protocols: Synthesis & Purification
Standard esterification using mineral acids can be harsh on the cholesterol double bond. The

following Steglich Esterification protocol is recommended for high yield and structural integrity.

Protocol A: DCC-Mediated Synthesis of Cholesteryl
Formate
Objective: Synthesize high-purity cholesteryl formate under mild conditions.

Reagents:

Cholesterol (1.0 eq)[1]

Formic Acid (1.2 eq)

Dicyclohexylcarbodiimide (DCC) (1.2 eq) - Coupling Agent[1][2]

4-Dimethylaminopyridine (DMAP) (0.1 eq) - Catalyst[1][2]

Dichloromethane (DCM) - Solvent[1][2]

Workflow:

Preparation: Dissolve Cholesterol and DMAP in anhydrous DCM under Nitrogen

atmosphere.

Activation: Add Formic Acid to the solution.

Coupling: Cool reaction to 0°C. Add DCC dissolved in DCM dropwise over 30 minutes.

(Precipitation of dicyclohexylurea (DCU) will occur).

Reaction: Allow to warm to Room Temperature (RT) and stir for 12–24 hours. Monitor via

TLC (Mobile phase: Hexane/Ethyl Acetate 9:1).
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Workup: Filter off the DCU precipitate. Wash the filtrate with 1N HCl, saturated NaHCO₃, and

brine.[2]

Purification: Dry organic layer over MgSO₄. Concentrate in vacuo. Recrystallize from

Ethanol/Acetone to yield white needles.

Visualization: Synthesis Workflow
Figure 1: Logical flow for the synthesis and purification of cholesteryl formate.
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Safety Data & Handling (SDS Core)
While not classified as a "High Hazard" substance under GHS in many jurisdictions, it should

be treated with the caution accorded to bioactive lipids.[2]

Hazard Identification (GHS Classification)
Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Precautionary Statements:

P280: Wear protective gloves/eye protection.

P261: Avoid breathing dust.[5]
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Storage & Handling Decision Tree
Critical Storage Rule: Store at -20°C. Allow the vial to equilibrate to room temperature before

opening to prevent water condensation, which accelerates hydrolysis.

Figure 2: Safety and storage logic for maintaining compound integrity.
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Applications in Research
A. Liquid Crystal (LC) Standards
Cholesteryl formate is a "cholesteric" liquid crystal.[6] It is often used in binary mixtures to

study helical twisting power.
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Application: Calibrating differential scanning calorimeters (DSC) or polarized light

microscopes (PLM) for lipid phase transitions.

Observation: Under PLM, look for the "oily streak" texture characteristic of the cholesteric

phase upon cooling from the isotropic melt.

B. Liposomal Drug Delivery
In liposome formulation, cholesteryl esters are investigated for their ability to pack into the lipid

bilayer core.[7]

Mechanism: Unlike free cholesterol, which orients with the hydroxyl group at the interface,

cholesteryl formate is highly hydrophobic and buries deeply into the hydrophobic core of

the bilayer.

Utility: Used to create "solid core" liposomes or to modulate the fluidity of the bilayer interior

without altering the surface charge.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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